N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-2-phenoxyacetamide

• IUPAC Name: N-[(2-hydroxy-5-methylphenyl)carbamothioyl]-2-phenoxyacetamide
• InChI: InChI=1S/C16H16N2O3S/c1-11-7-8-14(19)13(9-11)17-16(22)18-15(20)10-21-12-5-3-2-4-6-12/h2-9,19H,10H2,1H3,(H2,17,18,20,22)
• InChI Key: LYTUSUQLOMBHOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)NC(=S)NC(=O)COC2=CC=CC=C2
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol

Description

N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-2-phenoxyacetamide, also known as HMA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. HMA belongs to the class of thiosemicarbazones, which are known for their diverse biological activities, including anticancer, antiviral, and antimicrobial properties.

Mechanism of Action

The mechanism of action of N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-2-phenoxyacetamide is not fully understood, but it is believed to involve the inhibition of ribonucleotide reductase, an enzyme involved in DNA synthesis. This inhibition leads to the depletion of nucleotides required for DNA synthesis, ultimately resulting in apoptosis in cancer cells. N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-2-phenoxyacetamide has also been shown to inhibit viral replication by interfering with the viral life cycle.
Biochemical and Physiological Effects:
N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-2-phenoxyacetamide has been shown to have a range of biochemical and physiological effects. In cancer cells, N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-2-phenoxyacetamide has been shown to induce apoptosis, inhibit cell proliferation, and reduce the expression of anti-apoptotic proteins. In viral infections, N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-2-phenoxyacetamide has been shown to inhibit viral replication and reduce viral load. In bacterial infections, N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-2-phenoxyacetamide has been shown to inhibit bacterial growth.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-2-phenoxyacetamide in lab experiments is its versatility. It has been studied for its anticancer, antiviral, and antimicrobial properties, making it suitable for a range of research applications. Additionally, the synthesis of N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-2-phenoxyacetamide has been optimized to achieve high yields and purity, making it suitable for further research. One limitation of using N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-2-phenoxyacetamide in lab experiments is its potential toxicity. While N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-2-phenoxyacetamide has shown promising results in various research applications, its toxicity profile needs to be further studied to determine its safety for clinical use.

Future Directions

There are several future directions for research on N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-2-phenoxyacetamide. One direction is to further study its mechanism of action to gain a better understanding of how it induces apoptosis in cancer cells and inhibits viral replication. Another direction is to study its toxicity profile to determine its safety for clinical use. Additionally, N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-2-phenoxyacetamide could be studied in combination with other drugs to determine its potential synergistic effects. Finally, N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-2-phenoxyacetamide could be studied for its potential therapeutic applications in other diseases beyond cancer, viral infections, and bacterial infections.

Synthesis Methods

N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-2-phenoxyacetamide can be synthesized through a multistep process involving the reaction of 2-hydroxy-5-methylbenzaldehyde with thiosemicarbazide to form the intermediate 2-hydroxy-5-methylbenzaldehyde thiosemicarbazone. This intermediate is then reacted with 2-phenoxyacetyl chloride in the presence of triethylamine to yield N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-2-phenoxyacetamide. The synthesis of N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-2-phenoxyacetamide has been optimized to achieve high yields and purity, making it suitable for further research.

Scientific Research Applications

N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-2-phenoxyacetamide has shown promising results in various scientific research applications. It has been studied for its anticancer properties, where it has been found to induce apoptosis (programmed cell death) in cancer cells. N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-2-phenoxyacetamide has also been studied for its antiviral properties, where it has shown activity against the hepatitis C virus. Additionally, N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-2-phenoxyacetamide has been studied for its antimicrobial properties, where it has shown activity against various bacterial strains.